Cas no 1691935-74-6 (1-[(2-chloro-4-methylphenyl)methyl]-1H-pyrazol-3-amine)

• Product Name: 1-[(2-chloro-4-methylphenyl)methyl]-1H-pyrazol-3-amine
• CAS No: 1691935-74-6
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 6306033
• PubChem ID: 106863390
• Update Time: 2024-01-11

1-[(2-chloro-4-methylphenyl)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1691935-74-6
• EN300-804687
• 1-[(2-chloro-4-methylphenyl)methyl]-1H-pyrazol-3-amine

• Inchi： 1S/C11H12ClN3/c1-8-2-3-9(10(12)6-8)7-15-5-4-11(13)14-15/h2-6H,7H2,1H3,(H2,13,14)
• InChI Key： XKRHLVRCOMRYKZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 221.0719751g/mol
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes